1-[(3-Methylbutoxy)methyl]-3-nitrobenzene

• CAS No.: 116440-40-5
• Molecular Formula: C12H17NO3
• Molecular Weight: 223.27 g/mol
• IUPAC Name: 1-(3-methylbutoxymethyl)-3-nitrobenzene
• InChI: InChI=1S/C12H17NO3/c1-10(2)6-7-16-9-11-4-3-5-12(8-11)13(14)15/h3-5,8,10H,6-7,9H2,1-2H3
• InChI Key: RUNUPAYXCRHBDZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCOCC1=CC(=CC=C1)[N+](=O)[O-]

Description

1-[(3-Methylbutoxy)methyl]-3-nitrobenzene is a useful research compound. Its molecular formula is C12H17NO3 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

158.1 g (0.92 mol) of 3-nitrobenzyl chloride was dissolved in a mixture of 500 ml (4.59 mol, 5 equivalents) of 3-methyl-1-butanol and 140 ml of dimethylformamide. To the resultant mixture 78 g (1.39 mol, 1.5 equivalents) of KOH pellets were added while the mixture was being cooled in a water bath and stirred strongly. The reaction temperature was elevated to 43° C. and thereafter gradually restored to room temperature. After the mixture was stirred for 7 hours at room temperature, the reaction was completed.

Synthesis routes and methods II

Procedure details

Into a mixture of 500 ml (4.59 mol) of 3-methyl-1-butanol and 140 ml of dimethylformamide, 158.1 g (0.92 mol) of 3-chloromethylnitrobenzene was dissolved, and 78 g (1.39 mol) of potassium hydroxide pellets was added to the thus formed solution while cooling with water under a vigorous stirring. The temperature of the reaction mixture rised to 43° C. and then dropped slowly to room temperature. Thereafter, the reaction mixture was stirred for 7 hours at room temperature to complete the reaction.